Cas no 1262005-28-6 (3-(4-Fluorophenyl)-5-nitrobenzoic acid)

• Product Name: 3-(4-Fluorophenyl)-5-nitrobenzoic acid
• CAS No: 1262005-28-6
• MF: C₁₃H₈FNO₄
• MW: 261.205327033997
• MDL: MFCD18319086
• CID: 2768864
• PubChem ID: 53225016
• Update Time: 2025-10-30

3-(4-Fluorophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS017552705
• 1262005-28-6
• AT15469
• SCHEMBL18172435
• DTXSID20688748
• 4'-Fluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• 4'-FLUORO-5-NITRO-[1,1'-BIPHENYL]-3-CARBOXYLIC ACID
• 3-(4-Fluorophenyl)-5-nitrobenzoic acid, 95%
• 3-(4-FLUOROPHENYL)-5-NITROBENZOIC ACID
• MFCD18319086
• 3-(4-Fluorophenyl)-5-nitrobenzoic acid

• MDL： MFCD18319086
• Inchi： 1S/C13H8FNO4/c14-11-3-1-8(2-4-11)9-5-10(13(16)17)7-12(6-9)15(18)19/h1-7H,(H,16,17)
• InChI Key： MDAXIWCUCRQAAU-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 261.04373590Da
• Monoisotopic Mass: 261.04373590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(4-Fluorophenyl)-5-nitrobenzoic acid

Introduction to 3-(4-Fluorophenyl)-5-nitrobenzoic Acid (CAS No. 1262005-28-6)

3-(4-Fluorophenyl)-5-nitrobenzoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 1262005-28-6, this compound is recognized for its unique structural properties and potential applications in drug development. The presence of both a fluorine substituent and a nitro group on the benzene ring imparts distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The compound’s molecular structure consists of a benzoic acid core, which is a well-documented class of molecules with diverse biological activities. The introduction of a nitro group at the 5-position and a fluorine atom at the 4-position enhances its pharmacological profile, enabling interactions with various biological targets. This structural configuration has been explored in recent studies for its potential in modulating enzyme activities and receptor binding affinities.

In recent years, 3-(4-Fluorophenyl)-5-nitrobenzoic acid has been investigated for its role in the synthesis of novel therapeutic agents. Researchers have leveraged its reactivity to develop derivatives with enhanced efficacy and reduced side effects. For instance, modifications to the fluorine and nitro groups have been shown to influence metabolic stability, bioavailability, and target specificity, which are critical factors in drug design.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. The nitro group can be reduced to an amine, providing access to aniline derivatives that are known for their pharmacological properties. Similarly, the fluorine atom can participate in further functionalization, allowing for the creation of complex molecules with tailored biological activities. These attributes make 3-(4-Fluorophenyl)-5-nitrobenzoic acid a versatile tool for synthetic chemists working on next-generation therapeutics.

Current research highlights the compound’s potential in addressing neurological disorders. Studies have demonstrated that derivatives of benzoic acid with fluorine and nitro substituents can interact with neurotransmitter receptors, offering promising leads for treatments targeting conditions such as Alzheimer’s disease and Parkinson’s disease. The precise positioning of these functional groups enhances binding affinity and selectivity, which are essential for developing effective treatments.

The pharmaceutical industry has also explored 3-(4-Fluorophenyl)-5-nitrobenzoic acid for its anti-inflammatory properties. Researchers have identified that certain analogs exhibit inhibitory effects on inflammatory enzymes like COX-2 and LOX. By fine-tuning the substitution pattern on the benzene ring, scientists have been able to develop compounds that exhibit potent anti-inflammatory activity while minimizing off-target effects.

Another area of interest is the use of 3-(4-Fluorophenyl)-5-nitrobenzoic acid in anticancer research. Preliminary studies suggest that derivatives of this compound can induce apoptosis in cancer cells by interfering with key signaling pathways. The combination of fluorine and nitro groups appears to enhance the ability of these molecules to penetrate cellular membranes and exert their cytotoxic effects.

The synthesis of 3-(4-Fluorophenyl)-5-nitrobenzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine substituent efficiently. Similarly, nitration reactions must be controlled to avoid over-nitration or decomposition, highlighting the importance of precise reaction conditions.

In conclusion, 3-(4-Fluorophenyl)-5-nitrobenzoic acid (CAS No. 1262005-28-6) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it an invaluable intermediate for developing novel therapeutic agents with applications ranging from neurological disorders to cancer treatment. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.